molecular formula C12H13N3 B8364965 N3-methyl-N2-phenylpyridine-2,3-diamine

N3-methyl-N2-phenylpyridine-2,3-diamine

Cat. No.: B8364965
M. Wt: 199.25 g/mol
InChI Key: BVSSLWSVVVVYMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N3-methyl-N2-phenylpyridine-2,3-diamine is a useful research compound. Its molecular formula is C12H13N3 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13N3

Molecular Weight

199.25 g/mol

IUPAC Name

3-N-methyl-2-N-phenylpyridine-2,3-diamine

InChI

InChI=1S/C12H13N3/c1-13-11-8-5-9-14-12(11)15-10-6-3-2-4-7-10/h2-9,13H,1H3,(H,14,15)

InChI Key

BVSSLWSVVVVYMO-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(N=CC=C1)NC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pd/C (10%, 11.49 g) was added to a three-neck flask. A gentle nitrogen flow was applied to the flask. Water (40 mL) and methanol (800 mL) were added to the flask. Then, N2-phenylpyridine-2,3-diamine (20 g, 108 mmol), formaldehyde (8.76 g, 108 mmol), and ammonium formate (136 g, 2160 mmol) were added. The reaction was stirred at room temperature overnight. The solution was filtered through a Celite® plug. The filtrate was concentrated and water was added. The solution was extracted with dichloromethane. The combined organic layer was concentrated and purified by column chromatography (30% ethyl acetate in hexanes) to give N3-methyl-N2-phenylpyridine-2,3-diamine (12 g, 55.8% yield).
Name
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
800 mL
Type
solvent
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Quantity
8.76 g
Type
reactant
Reaction Step Two
Quantity
136 g
Type
reactant
Reaction Step Two
Name
Quantity
11.49 g
Type
catalyst
Reaction Step Three

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